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Compound of Interest

Compound Name: Dimethyl 4-nitrophthalate

Cat. No.: B1346564

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical properties, structure,

and analytical methodologies related to Dimethyl 4-nitrophthalate (CAS Number: 610-22-0).

This compound is a significant intermediate in organic synthesis, particularly in the preparation
of dyes, polymers, and various pharmaceutical precursors. This document is intended to serve
as a detailed resource for professionals in research and development.

Chemical Structure and Identification

Dimethyl 4-nitrophthalate is a diester derivative of 4-nitrophthalic acid. The molecule consists
of a benzene ring substituted with two adjacent methoxycarbonyl groups and a nitro group at
the 4-position.

Systematic IUPAC Name: Dimethyl 4-nitrobenzene-1,2-dicarboxylate
Synonyms: 4-Nitrophthalic acid dimethyl ester, Dimethyl 4-nitro-1,2-benzenedicarboxylate[1]
Chemical Structure:

Caption: 2D Chemical Structure of Dimethyl 4-nitrophthalate.
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Physicochemical Properties

A summary of the key physicochemical properties of Dimethyl 4-nitrophthalate is presented in
the table below.

Property Value Reference
Molecular Formula C10HoNOs [1]
Molecular Weight 239.18 g/mol [1]
Melting Point 65-67 °C
Boiling Point 192-195 °C at 25 mmHg

White to off-white crystalline
Appearance .

solid

Soluble in hot alcohol, ether,
Solubility and benzene. Insoluble in

water.
CAS Number 610-22-0 [1]

InChl=1S/C10HINO6/c1-16-
InChl 9(12)7-4-3-6(11(14)15)5- [1]
8(7)10(13)17-2/h3-5H,1-2H3

XWBDWELWBUWSNI-
InChlKey [1]
UHFFFAOYSA-N

COC(=0)C1=C(C(=0)OC)C=C
SMILES [1]
(C=C1)--INVALID-LINK--[O-]

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and purity assessment of Dimethyl
4-nitrophthalate. The following tables summarize the expected and reported spectral
characteristics. Comprehensive spectral data is available on platforms such as SpectraBase,
which includes NMR, FTIR, Raman, UV-Vis, and Mass Spectrometry data.[2]
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Infrared (IR) Spectroscopy

Wavenumber (cm—?) Intensity Assignment

~3100-3000 Medium Aromatic C-H Stretch

~2960-2850 Medium Aliphatic C-H Stretch (CHs)

~1730 Strong C=0 Stretch (Ester)

~1600, 1470 Medium-Strong Aromatic C=C Bending

1530, 1350 Strong Asymmetric & Symmetric NO2
Stretch

~1280, 1120 Strong C-O Stretch (Ester)

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: CDClIs Standard: Tetramethylsilane (TMS) at 0.00 ppm.

IH NMR:

Chemical Shift ()

Multiplicity Integration Assignment
ppm
~8.6 d 1H Ar-H
~8.4 dd 1H Ar-H
~7.8 d 1H Ar-H
~3.95 S 3H -OCHs
~3.90 S 3H -OCHs
13C NMR:
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Chemical Shift (8) ppm Assignment
~167 C=0 (Ester)
~165 C=0 (Ester)
~150 Ar-C (C-NO2)
~135 Ar-C

~132 Ar-CH

~130 Ar-C

~127 Ar-CH

~124 Ar-CH

~53 -OCHs

~53 -OCHs

Mass Spectrometry (MS)

lonization Method: Electron lonization (El)

miz Relative Intensity (%) Assighment

239 Moderate [M]* (Molecular lon)
208 High [M - OCHs]*

180 Moderate [M - COOCHs]*

] [M - 2xOCHs]* or [M -
163 High

C2H202]*
149 Low Phthalic anhydride fragment
134 Moderate [C7HaNOz]*
104 Moderate [C7H4O]*
76 Moderate [CeHa]*
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Experimental Protocols
Synthesis of Dimethyl 4-nitrophthalate

A common method for the synthesis of Dimethyl 4-nitrophthalate is the Fischer esterification
of 4-nitrophthalic acid with methanol, catalyzed by a strong acid.

Synthesis Workflow

g
0

Click to download full resolution via product page
Caption: Synthesis workflow for Dimethyl 4-nitrophthalate.
Detailed Methodology:

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, 4-nitrophthalic acid is suspended in an excess of anhydrous methanol.

o Catalyst Addition: A catalytic amount of concentrated sulfuric acid is slowly added to the
stirring suspension.

o Reflux: The reaction mixture is heated to reflux and maintained at this temperature for
several hours, with reaction progress monitored by thin-layer chromatography (TLC).

o Work-up: After completion, the reaction mixture is cooled to room temperature, and the
excess methanol is removed under reduced pressure. The residue is then dissolved in a
suitable organic solvent (e.g., ethyl acetate) and washed sequentially with a saturated
agueous solution of sodium bicarbonate (to neutralize the acid catalyst) and brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the
solvent is evaporated to yield the crude product. Further purification is achieved by
recrystallization from a suitable solvent system (e.g., methanol/water) to afford pure
Dimethyl 4-nitrophthalate.
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Melting Point Determination

The melting point is a critical parameter for assessing the purity of the synthesized compound.

Melting Point Determination Workflow

Sample Preparation [Capillary LoadingD—prparatus Insertion Heating & Observation Record Melting Range

Click to download full resolution via product page
Caption: Workflow for melting point determination.

Detailed Methodology:

Sample Preparation: A small amount of the dry, crystalline Dimethyl 4-nitrophthalate is
finely powdered.

o Capillary Loading: A capillary tube is sealed at one end, and a small amount of the powdered
sample is introduced and packed to a height of 2-3 mm.

o Measurement: The capillary tube is placed in a melting point apparatus. The sample is
heated at a steady rate.

o Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
melting point is reported as the range T1 - T2. For a pure compound, this range is typically
narrow (0.5-1 °C).

Biological Activity and Signaling Pathways

Currently, there is no significant body of literature suggesting that Dimethyl 4-nitrophthalate
itself is directly involved in specific biological signaling pathways in the context of drug action.
Its primary relevance to the pharmaceutical industry is as a versatile chemical intermediate for
the synthesis of more complex, biologically active molecules.
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Safety and Handling

Dimethyl 4-nitrophthalate should be handled with appropriate safety precautions in a well-
ventilated laboratory environment. Standard personal protective equipment, including safety
goggles, gloves, and a lab coat, should be worn. For detailed safety information, refer to the
material safety data sheet (MSDS) provided by the supplier.

Conclusion

This technical guide has provided a detailed overview of the chemical properties, structure, and
analytical methods for Dimethyl 4-nitrophthalate (CAS 610-22-0). The provided data and
experimental protocols are intended to be a valuable resource for researchers and
professionals involved in organic synthesis and drug development. The well-defined
physicochemical properties and the availability of detailed spectroscopic data make it a well-
characterized compound for synthetic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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